4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[(thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C11H15NO5S2/c13-10(14)11(3-5-17-6-4-11)8-12-19(15,16)9-2-1-7-18-9/h1-2,7,12H,3-6,8H2,(H,13,14)
• InChI Key: PJIFOPSHFDCIOC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNS(=O)(=O)C2=CC=CS2)C(=O)O
• Molecular Formula: C11H15NO5S2
• Molecular Weight: 305.4 g/mol

Description

4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid involves the inhibition of certain enzymes through the formation of a covalent bond with the active site of the enzyme. This results in the disruption of the enzyme's function and ultimately leads to the inhibition of the biological process that the enzyme is involved in.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid have been studied extensively. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been shown to have a positive effect on glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid in lab experiments is its high potency and selectivity towards certain enzymes. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid. One area of interest is the development of new analogs with improved potency and selectivity towards certain enzymes. Additionally, the potential applications of this compound in the treatment of other diseases such as cancer and neurodegenerative disorders warrant further investigation. Finally, the use of this compound as a tool for studying the role of certain enzymes in various biological processes is an area of ongoing research.

Synthesis Methods

The synthesis of 4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid involves the reaction of 2-thiophenesulfonyl chloride with 4-hydroxymethyl oxane-4-carboxylic acid in the presence of a base such as triethylamine. The resulting compound is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-[(Thiophen-2-ylsulfonylamino)methyl]oxane-4-carboxylic acid has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. It has been found to exhibit inhibitory activity against certain enzymes such as carbonic anhydrase and aldose reductase, making it a potential candidate for the treatment of diseases such as glaucoma and diabetes.